Cas no 109-40-0 (Thiourea, N,N'-dioctyl-)

Thiourea, N,N'-dioctyl- structure
Thiourea, N,N'-dioctyl- structure
Product name:Thiourea, N,N'-dioctyl-
CAS No:109-40-0
MF:C17H36N2S
MW:300.54614
CID:140410
PubChem ID:2758677

Thiourea, N,N'-dioctyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N,N'-dioctyl-
    • 1,3-Di-n-octylthiourea
    • 1,3-dioctyl-thiourea
    • N,N'-Dioctyl-oxalamid
    • N,N'-dioctyl-oxalamide
    • N,N'-Dioctyloxamid
    • N,N'-Dioctyl-thioharnstoff
    • N,N'-dioctylthiourea
    • N-octyl-N'-octylethane-1,2-diamide
    • Oxalsaeure-bis-octylamid
    • A924906
    • 109-40-0
    • NSC65461
    • 2-(2-Aminophenyl)thiazole-4-carboxylicacidethylester
    • MFCD00022142
    • Urea,3-dioctyl-2-thio-
    • RNGRBOULPSEYNL-UHFFFAOYSA-N
    • 1,3-DIOCTYL-2-THIOUREA
    • N,N'-Dioctylcarbamimidothioic acid
    • AKOS015839942
    • Thiourea,N'-dioctyl-
    • DTXSID00910953
    • NSC-65461
    • NCIOpen2_008302
    • 34853-57-1
    • di-n-Octylthiourea
    • 1,3-dioctylthiourea
    • Thiourea, N,N/'-dioctyl-
    • FT-0682166
    • SCHEMBL1276680
    • MDL: MFCD00022142
    • Inchi: InChI=1S/C17H36N2S/c1-3-5-7-9-11-13-15-18-17(20)19-16-14-12-10-8-6-4-2/h3-16H2,1-2H3,(H2,18,19,20)
    • InChI Key: RNGRBOULPSEYNL-UHFFFAOYSA-N
    • SMILES: CCCCCCCCNC(NCCCCCCCC)=S

Computed Properties

  • Exact Mass: 300.26000
  • Monoisotopic Mass: 300.26
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 16
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 56.2A^2

Experimental Properties

  • Density: 0.905
  • Boiling Point: 384.6°Cat760mmHg
  • Flash Point: 186.4°C
  • Refractive Index: 1.486
  • PSA: 56.15000
  • LogP: 5.95330

Thiourea, N,N'-dioctyl- Security Information

Thiourea, N,N'-dioctyl- Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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